Salicylideneamino-2-thiophenol—a new reagent for the photometric determination of tin: application to the analysis of ores, rocks and minerals
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9679200293
Abstract
Salicylideneamino-2-thiophenol can easily be prepared by the reaction of 2-aminobenzenethiol with salicylaldehyde. This reagent reacts with silver, copper, molybdenum, tin and several other metals to give coloured complexes, but by a suitable choice of conditions it can be made selective for tin. The tin complex is readily extracted into organic solvents and can be used for the photometric determination of this metal in ores, rocks and minerals.
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Journal Name：ANALYSTANALYST
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CAS no.: 857369-11-0
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CAS no.: 4770-00-7
